Cas no 1806356-01-3 (4-(Chloromethyl)-3-(trifluoromethyl)benzonitrile)

• Product Name: 4-(Chloromethyl)-3-(trifluoromethyl)benzonitrile
• CAS No: 1806356-01-3
• MF: C₉H₅ClF₃N
• MW: 219.590911626816
• CID: 4981085
• Update Time: 2025-06-10

4-(Chloromethyl)-3-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-3-(trifluoromethyl)benzonitrile
• 4-Cyano-2-(trifluoromethyl)benzyl chloride
• 4-(Chloromethyl)-3-(trifluoromethyl)benzonitrile

• Inchi： 1S/C9H5ClF3N/c10-4-7-2-1-6(5-14)3-8(7)9(11,12)13/h1-3H,4H2
• InChI Key： UUYUMIYSBTWHKX-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C#N)=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-(Chloromethyl)-3-(trifluoromethyl)benzonitrile

4-(Chloromethyl)-3-(trifluoromethyl)benzonitrile: A Comprehensive Overview

The compound 4-(Chloromethyl)-3-(trifluoromethyl)benzonitrile (CAS No. 1806356-01-3) is a highly specialized organic molecule with significant applications in modern chemistry. This compound is characterized by its unique structure, which includes a benzonitrile core substituted with a chloromethyl group at the 4-position and a trifluoromethyl group at the 3-position. The combination of these substituents imparts distinctive electronic and steric properties, making it a valuable building block in various chemical synthesis processes.

Recent advancements in synthetic chemistry have highlighted the versatility of 4-(Chloromethyl)-3-(trifluoromethyl)benzonitrile in constructing complex molecular architectures. Researchers have demonstrated its utility in the synthesis of heterocyclic compounds, which are critical components in pharmaceuticals and agrochemicals. For instance, studies published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Letters* have shown that this compound serves as an efficient precursor for the formation of bioactive molecules with potential anti-cancer and anti-inflammatory properties.

The electronic effects of the substituents on the benzonitrile ring play a pivotal role in determining the reactivity of 4-(Chloromethyl)-3-(trifluoromethyl)benzonitrile. The trifluoromethyl group at the 3-position introduces strong electron-withdrawing effects, enhancing the electrophilicity of the ring. This makes the compound highly susceptible to nucleophilic aromatic substitution reactions, a key reaction type in organic synthesis. Meanwhile, the chloromethyl group at the 4-position provides a site for further functionalization, enabling chemists to introduce additional substituents or linkers as needed.

One of the most notable applications of 4-(Chloromethyl)-3-(trifluoromethyl)benzonitrile is in the field of medicinal chemistry. Its ability to act as a scaffold for drug design has been exploited in several recent studies. For example, researchers have utilized this compound to develop novel inhibitors targeting key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The trifluoromethyl group contributes to the lipophilicity of the molecule, improving its bioavailability, while the chloromethyl group allows for precise control over molecular interactions with biological targets.

In addition to its role in drug discovery, 4-(Chloromethyl)-3-(trifluoromethyl)benzonitrile has also found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of advanced polymers and semiconducting materials. Recent breakthroughs reported in *Advanced Materials* highlight its potential as a component in next-generation optoelectronic devices, where its ability to modulate electronic transitions is highly advantageous.

The synthesis of 4-(Chloromethyl)-3-(trifluoromethyl)benzonitrile typically involves multi-step processes that require meticulous control over reaction conditions. Common methods include Friedel-Crafts alkylation followed by cyano group introduction via nucleophilic aromatic substitution. The presence of electron-withdrawing groups on the aromatic ring facilitates these reactions, ensuring high yields and selectivity. Moreover, advancements in catalytic systems have further streamlined its production, making it more accessible for large-scale applications.

From an environmental standpoint, 4-(Chloromethyl)-3-(trifluoromethyl)benzonitrile exhibits favorable biodegradation characteristics under controlled conditions. Studies conducted by environmental chemists have shown that it undergoes rapid transformation under aerobic conditions, minimizing its persistence in ecosystems. This attribute is particularly important for industrial applications where eco-friendly practices are increasingly prioritized.

In conclusion, 4-(Chloromethyl)-3-(trifluoromethyl)benzonitrile (CAS No. 1806356-01-3) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure enables diverse chemical transformations, making it an indispensable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, its significance in contemporary chemistry is expected to grow further.